Cas no 3322-32-5 (6-Oxabicyclo[3.1.0]hexane,2-[4-(2-oxiranylmethoxy)phenyl]-)
3322-32-5 structure
Product Name:6-Oxabicyclo[3.1.0]hexane,2-[4-(2-oxiranylmethoxy)phenyl]-
CAS No:3322-32-5
MF:C14H16O3
MW:232.275044441223
CID:314588
PubChem ID:102977
Update Time:2025-04-19
6-Oxabicyclo[3.1.0]hexane,2-[4-(2-oxiranylmethoxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 6-Oxabicyclo[3.1.0]hexane,2-[4-(2-oxiranylmethoxy)phenyl]-
- 2-[4-(oxiran-2-ylmethoxy)phenyl]-6-oxabicyclo[3.1.0]hexane
- 2-(4-(2,3-Epoxypropoxy)phenyl)-6-oxabicyclo(3.1.0)hexane
- SCHEMBL1715138
- 3322-32-5
- 2-{4-[(Oxiran-2-yl)methoxy]phenyl}-6-oxabicyclo[3.1.0]hexane
- NS00048940
- DTXSID30954840
- EINECS 222-035-2
-
- Inchi: 1S/C14H16O3/c1-3-10(15-7-11-8-16-11)4-2-9(1)12-5-6-13-14(12)17-13/h1-4,11-14H,5-8H2
- InChI Key: UMVWSWQLXZQZEP-UHFFFAOYSA-N
- SMILES: O1C2CCC(C3C=CC(=CC=3)OCC3CO3)C12
Computed Properties
- Exact Mass: 232.10998
- Monoisotopic Mass: 232.109944
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.3
- XLogP3: 1.9
Experimental Properties
- Density: 1.242
- Boiling Point: 377.4°Cat760mmHg
- Flash Point: 127.7°C
- Refractive Index: 1.585
- PSA: 34.29
6-Oxabicyclo[3.1.0]hexane,2-[4-(2-oxiranylmethoxy)phenyl]- Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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